Cas no 101913-99-9 (1,6-Hexanediamine,N1,N6-bis(2-chloroethyl)-N1,N6-dimethyl-)

1,6-Hexanediamine,N1,N6-bis(2-chloroethyl)-N1,N6-dimethyl- structure
101913-99-9 structure
Product Name:1,6-Hexanediamine,N1,N6-bis(2-chloroethyl)-N1,N6-dimethyl-
CAS No:101913-99-9
MF:C12H26Cl2N2
MW:269.254241466522
CID:209983
PubChem ID:59111
Update Time:2025-04-19

1,6-Hexanediamine,N1,N6-bis(2-chloroethyl)-N1,N6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,6-Hexanediamine,N1,N6-bis(2-chloroethyl)-N1,N6-dimethyl-
    • 1,6-Hexanediamine,N,N'-bis(2-chloroethyl)-N,N'-dimethyl- (9CI)
    • N,N'-bis(2-chloroethyl)-N,N'-dimethylhexane-1,6-diamine
    • DTXSID70144344
    • N,N'-Bis(2-chloroethyl)-N,N'-dimethyl-1,6-hexanediamine
    • 1,6-HEXANEDIAMINE, N,N'-BIS(2-CHLOROETHYL)-N,N'-DIMETHYL-
    • 101913-99-9
    • BRN 1758124
    • Inchi: 1S/C12H26Cl2N2/c1-15(11-7-13)9-5-3-4-6-10-16(2)12-8-14/h3-12H2,1-2H3
    • InChI Key: UPDJDXOCWVZJBQ-UHFFFAOYSA-N
    • SMILES: ClCCN(C)CCCCCCN(C)CCCl

Computed Properties

  • Exact Mass: 268.14758
  • Monoisotopic Mass: 268.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 11
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 6.5A^2
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.02
  • Boiling Point: 281.1°Cat760mmHg
  • Flash Point: 123.8°C
  • Refractive Index: 1.478
  • PSA: 6.48
  • LogP: 2.88800

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